2-(4-Methyl-4-pentenyl)-2-methyl-1,3-dioxolane

• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 2-methyl-2-(4-methylpent-4-enyl)-1,3-dioxolane
• InChI: InChI=1S/C10H18O2/c1-9(2)5-4-6-10(3)11-7-8-12-10/h1,4-8H2,2-3H3
• InChI Key: VZUGAJIKBVMJFY-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CCCC1(OCCO1)C

Description

2-(4-Methyl-4-pentenyl)-2-methyl-1,3-dioxolane is a useful research compound. Its molecular formula is C10H18O2 and its molecular weight is 170.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a slurry of methyl triphenylphosphonium bromide (218 g) in anhydrous tetrahydrofuran (1.8 l) cooled to 0° C. is added 1.6 M n-butyllithium (270 ml) and2.6 M n-butyl lithium (37.5 ml). After stirring for 1 hour, 6,6-ethylenedioxy-heptane-2-one (91.3 g) in anhydrous tetrahydrofuran (200 ml) is added dropwise and the mixture stirred for 1.5 hours at room temperature. The reaction mixtures is then filtered and the filter cake washed with ether. The solent is removed via distillation at atmospheric pressure. The crude residue is purified via vacuum distillation to give 6,6-ethylenedioxy-2-methyl-hept-1-ene (33.95 g, 38%) bp 75°@15 mm; nmr (CDCl3,δ), 1.32 (s, 3H, ##STR53## 1.7 (s, 3H, CH3 --C=), 3.92 (s, 4H, OCH2CH2O), 4.67 (bs, 2H, ##STR54##